Cas no 1881428-22-3 (3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1881428-22-3
• MF: C₈H₈IN₃S
• MW: 305.138691902161
• CID: 6518118
• PubChem ID: 130576422
• Update Time: 2025-08-02

3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 3-(3-iodo-2-thienyl)-1-methyl-

• Inchi： 1S/C8H8IN3S/c1-12-7(10)4-6(11-12)8-5(9)2-3-13-8/h2-4H,10H2,1H3
• InChI Key： HLCRVUWBHCRZFS-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(C2SC=CC=2I)=N1

Experimental Properties

• Density: 2.06±0.1 g/cm3(Predicted)
• Boiling Point: 437.3±45.0 °C(Predicted)
• pka: 2.36±0.10(Predicted)

Additional information on 3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1881428-22-3) in Modern Chemical and Pharmaceutical Research

3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1881428-22-3, is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural motif of this molecule incorporates an iodothiophene moiety, which introduces unique electronic and steric properties, making it a valuable scaffold for designing novel pharmacophores.

The pyrazole core in 3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine is a key pharmacological scaffold, known for its ability to modulate various biological pathways. Pyrazoles have been extensively studied for their applications in antiviral, anti-inflammatory, anticancer, and antimicrobial agents. The presence of the iodine substituent at the 3-position of the thiophene ring enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling. This property makes it particularly useful in the synthesis of more complex derivatives aimed at improving pharmacological efficacy and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are critical in many disease pathways but pose significant challenges due to their lack of well-defined binding pockets. 3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine has emerged as a promising candidate in this area. Its unique structural features allow it to interact with PPIs through both hydrophobic and electrostatic interactions. Preliminary computational studies suggest that this compound can effectively disrupt aberrant protein-protein interactions involved in cancer progression and inflammatory diseases.

The iodine atom in 3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-amine also facilitates its use in photochemical applications, such as photodynamic therapy (PDT) and photocatalysis. The ability to generate reactive oxygen species upon light exposure makes this compound a potential candidate for developing novel therapeutics that combine chemotherapy with targeted phototherapy. This dual-modality approach has shown promise in preclinical studies for treating resistant tumors by enhancing drug delivery and reducing systemic toxicity.

Moreover, the thiophene ring contributes to the compound's overall bioisosteric properties, allowing it to mimic other heterocyclic systems that exhibit similar biological activities. This flexibility in structure enables medicinal chemists to explore diverse chemical spaces, leading to the discovery of new lead compounds with improved pharmacokinetic profiles. The methyl group at the 1-position of the pyrazole ring further enhances lipophilicity, which is crucial for membrane permeability and oral bioavailability.

Recent advances in synthetic methodologies have enabled more efficient access to derivatives of 3-(3-iodothiophen-2-yl)-1-methyl-1H-pyrazol-5-am ine. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have been instrumental in introducing various functional groups at different positions of the molecule. These modifications have led to a series of analogs with enhanced binding affinity and reduced off-target effects. Such structural optimization efforts are critical for translating promising preclinical candidates into viable clinical drugs.

The compound's potential applications extend beyond traditional pharmaceuticals into agrochemicals and materials science. For instance, its ability to act as a ligand in metal complexes has been explored for developing catalysts with industrial relevance. Additionally, its photoactive properties make it a candidate for organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The versatility of 3-(3 -iodothiophen -2 -yl ) -1 -methyl -1 H -pyrazol -5 -amine underscores its importance as a building block in multidisciplinary research.

In conclusion, 3-(3 -iodothiophen -2 -yl ) -1 -methyl -1 H -pyrazol -5 -amine (CAS No. 1881428 -22 -3) represents a fascinating example of how structural innovation can lead to significant advancements in medicine and materials science. Its unique combination of reactivity, bioisosteric properties, and photochemical capabilities makes it a versatile tool for researchers across various disciplines. As synthetic methods continue to evolve and our understanding of biological targets deepens, compounds like this are poised to play a pivotal role in the next generation of therapeutics and functional materials.